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Compound of Interest

Compound Name: 3-Ethoxy-2-methylaniline

CAS No.: 111185-04-7

Cat. No.: B3045654 Get Quote

Executive Safety Summary
STOP AND READ: 3-Ethoxy-2-methylaniline belongs to the class of substituted anilines

(alkoxy-toluidines). These compounds are deceptive; they are often high-boiling liquids that do

not appear immediately volatile, yet they possess potent skin permeability and hematological

toxicity (Methemoglobinemia).

Critical "Do Not" List:

DO NOT mix with acids in the waste stream. While anilines are basic, mixing with strong

acids in a waste container generates significant heat (exothermic neutralization) and can

pressurize containers.

DO NOT mix with oxidizers (e.g., nitric acid, peroxides). Aromatic amines are hypergolic with

strong oxidizers; this is an immediate fire/explosion hazard.

DO NOT dispose of down the drain.[1] This compound is highly toxic to aquatic life and

persists in water systems.[2]

Chemical Profile & Hazard Identification
To dispose of this chemical safely, you must understand what makes it dangerous.
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Property Value / Characteristic Operational Implication

Chemical Class
Aromatic Amine (Alkoxy-

substituted)

Nitrogen-containing waste

requires specific incineration

parameters to prevent NOx

release.

Physical State Liquid (typically)

Requires leak-proof,

secondary containment during

transport.

Flash Point > 60°C (Combustible)

Classified as Ignitable under

certain conditions; keep away

from heat sources.

Major Toxicity Methemoglobinemia

Oxidizes hemoglobin to

methemoglobin, preventing

oxygen transport. Cyanosis

(blue skin) is a late sign.

Skin Absorption HIGH

Nitrile gloves are often

insufficient for prolonged

contact. Double-gloving or

Silver Shield® laminate gloves

are recommended for spill

cleanup.

Waste Segregation Decision Matrix
The following logic flow ensures you select the correct waste stream and prevent incompatible

chemical reactions.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: 3-Ethoxy-2-methylaniline

Is the waste Pure Liquid or Mixture?

Liquid Waste Solid Waste
(Contaminated Wipes/PPE)

Is it mixed with other solvents? Stream C: Solid Hazardous Waste

Double Bagged

Contains Halogens?
(DCM, Chloroform)

Yes

Stream A: Organic Waste
(Non-Halogenated)

No (Pure)

No

Stream B: Halogenated Waste

Yes

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Ensure segregation from oxidizers regardless of the

chosen stream.

Step-by-Step Disposal Protocol
Phase 1: Preparation & Self-Validation

Objective: Ensure the waste container is chemically compatible and the waste is stable.
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The "Self-Validating" Step: Before adding 3-Ethoxy-2-methylaniline to any existing waste

container, perform a pH check of the destination container.

If pH < 4 (Acidic):STOP. Do not add the amine. Use a separate, empty container.

If pH > 7 (Basic/Neutral): Proceed, provided no oxidizers are present.

Phase 2: Containerization
Select Container: Use HDPE (High-Density Polyethylene) or Glass (Amber preferred). Avoid

metal containers as amines can corrode certain alloys over time or react with residual metal

salts.

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "3-Ethoxy-2-methylaniline" (do not use abbreviations).

Hazard Checkboxes: Check "Toxic" and "Combustible/Flammable".

Transfer: Use a dedicated funnel. Do not decant directly from a heavy stock bottle to avoid

splashing.

Phase 3: Storage & Pickup
Secondary Containment: Place the waste bottle in a polyethylene tray capable of holding

110% of the volume.

Location: Store in a Satellite Accumulation Area (SAA) inside a fume hood or a ventilated

cabinet. Never store near nitric acid or perchloric acid.

Disposal Path: This waste must be sent for High-Temperature Incineration. The nitrogen

content requires facilities equipped with scrubbers to handle NOx emissions.

Emergency Spill Response Workflow
In the event of a spill outside the fume hood, execute this protocol immediately.
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1. ALERT & EVACUATE
(Notify Lab Personnel)

2. DON PPE
(Resp. Protection + Silver Shield)

3. CONTAIN
(Use Vermiculite/Sand dams)

4. ABSORB
(Do NOT use paper towels)

5. DECONTAMINATE
(Soap/Water Wash)

6. DISPOSE
(Label as Hazardous Debris)

Click to download full resolution via product page

Figure 2: Spill Response Loop. Note: Paper towels can increase surface area for evaporation;

use inert absorbents like vermiculite or clay.

Regulatory & Transport Data
When preparing the waste manifest for your Environmental Health & Safety (EHS) team or

external contractor, use the following classifications.

Regulatory Body Parameter
Classification Code /
Instruction

EPA (RCRA) Waste Code

D001 (Ignitable) if FP < 60°C.

If not ignitable, manage as

Non-RCRA Regulated

Hazardous Waste (unless

TCLP proves toxicity). Best

Practice: Treat as Hazardous.

DOT (Shipping) UN Number

UN 2810 (Toxic liquid, organic,

n.o.s.) or UN 1547 (Aniline -

use only if pure/closest match).

DOT (Shipping) Proper Shipping Name
Toxic liquid, organic, n.o.s. (3-

Ethoxy-2-methylaniline)

DOT (Shipping) Hazard Class 6.1 (Toxic Substances)

DOT (Shipping) Packing Group

III (Minor Danger) or II

(Medium Danger) - Consult

SDS specific to concentration.

Note on RCRA: While specific isomers of alkoxy-anilines are not always explicitly "U-Listed"

(like Aniline U012), they almost always fail the Toxicity Characteristic or are regulated under
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state-specific "Right-to-Know" laws as hazardous organic waste. Always default to "Hazardous

Waste" classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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